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Compound of Interest

Compound Name: Reactive Red 35

Cat. No.: B1171991

An In-Depth Technical Guide to the Environmental Impact of Reactive Red 35 in Textile Effluent
Abstract

Reactive Red 35 (RR35) is a widely used azo dye in the textile industry, prized for its vibrant
color and excellent fastness properties. However, its release into the environment through
textile effluent poses significant ecological challenges. Due to the complex aromatic structure
and the presence of an azo bond (-N=N-), RR35 is recalcitrant to conventional wastewater
treatment processes, leading to persistent water coloration, toxicity to aquatic life, and the
formation of potentially carcinogenic byproducts. This technical guide provides a
comprehensive overview of the environmental impact of Reactive Red 35, detailing its
physicochemical properties, ecotoxicological effects, and the mechanisms of its degradation. It
further outlines current and emerging treatment technologies for its removal from textile
wastewater and provides standardized experimental protocols for its study.

Physicochemical Properties of Reactive Red 35

Reactive Red 35 is an anionic diazo dye. Its chemical structure and properties are fundamental
to understanding its environmental behavior and designing effective treatment strategies.
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Property Value

Synonyms C.l. Reactive Red 35
CAS Number 61931-53-1

Molecular Formula Cs5H22CI2N14NasO16Ss
Molecular Weight 1195.83 g/mol

Dye Class Azo Dye

Color Red

Solubility Soluble in water

Complex aromatic structure containing two azo
(-N=N-) linkages.

Chemical Structure

Environmental Fate and Ecotoxicity

The discharge of effluents containing Reactive Red 35 has several detrimental effects on the
aquatic environment.

» Persistence and Water Quality: The stability of the azo bond makes RR35 resistant to
biodegradation and light, leading to its persistence in water bodies. The intense coloration of
the effluent reduces light penetration, which in turn inhibits the photosynthetic activity of
aguatic plants and algae, disrupting the entire aquatic food web. The presence of such dyes
also increases the Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand
(BOD) of the water.

» Ecotoxicity: Azo dyes and their degradation byproducts can be toxic to various aquatic
organisms. While specific toxicity data for Reactive Red 35 is limited, data from similar
reactive red azo dyes provide insight into its potential ecotoxicological effects. The
breakdown of azo dyes under anaerobic conditions can release aromatic amines, which are
known to be more toxic and potentially carcinogenic than the parent dye molecule.

Table 1: Acute Toxicity of Structurally Similar Reactive Red Azo Dyes to Aquatic Organisms
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Endpoint

Dye Test Organism Value (mgl/L) Reference

(48h/96h)
Reactive Red Daphnia magna

48h ECso 10.40 [1]
120 (water flea)
Reactive Red Oncorhynchus

) ) 96h LCso 78.84 [1]

120 mykiss (fish)
Reactive Red P. subcapitata

72h ECso >100.00 [1]
120 (green alga)

Note: LCso (Lethal Concentration, 50%) is the concentration of a chemical that is lethal to 50%
of the test population. ECso (Effective Concentration, 50%) is the concentration that causes a
non-lethal effect (e.g., immobilization) in 50% of the test population.

Degradation and Treatment Technologies

Complete mineralization of Reactive Red 35 is challenging and often requires a combination of
physical, chemical, and biological methods.

Physical Methods

Physical methods are typically used for color removal but do not degrade the dye molecule.

o Coagulation-Flocculation: This process uses coagulants like alum or polyaluminium chloride
(PAC) to destabilize dye particles, forming larger flocs that can be removed by
sedimentation. It is effective for color removal but generates a significant amount of sludge
that requires further disposal.

e Adsorption: This method utilizes porous materials (adsorbents) like activated carbon or
natural alternatives (e.g., banana fiber) to bind dye molecules to their surface. Adsorption is
highly effective but can be costly, and the regeneration of the adsorbent is a key
consideration.

Chemical Methods
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Chemical methods, particularly Advanced Oxidation Processes (AOPs), aim to degrade the dye
molecule into simpler, non-toxic compounds.

e Advanced Oxidation Processes (AOPs): AOPs generate highly reactive hydroxyl radicals
(*OH) that can non-selectively oxidize organic pollutants. Common AOPs include:

[e]

Fenton's Reagent (H202/Fe?*): A mixture of hydrogen peroxide and ferrous iron that
generates hydroxyl radicals.

[e]

Photo-Fenton: Uses UV light to enhance the Fenton process.

o

Ozonation (Os3): Uses ozone as a powerful oxidizing agent.

[¢]

Photocatalysis (e.g., TiO2/UV): Uses a semiconductor catalyst (like titanium dioxide) and
UV light to generate radicals.

AOPs can achieve high degradation efficiency but are often energy-intensive and require
careful control of operational parameters like pH.

Biological Methods

Biological methods use microorganisms to break down the dye structure. This is often
considered a more environmentally friendly and cost-effective approach.

» Microbial Degradation: The biodegradation of azo dyes is typically a two-step process.

o Anaerobic Reduction: In the absence of oxygen, bacteria utilize enzymes called
azoreductases to cleave the azo bond (-N=N-). This results in the decolorization of the dye
and the formation of colorless aromatic amines.

o Aerobic Degradation: The resulting aromatic amines are then mineralized into simpler
compounds like COz, water, and inorganic ions by different microbial communities under
aerobic conditions.

A sequential anaerobic-aerobic treatment system is often required for the complete breakdown
of azo dyes. Various bacteria (e.g., Pseudomonas sp., Bacillus sp.), fungi (e.g., Trametes
versicolor), and algae (Chlorella vulgaris) have shown the ability to decolorize and degrade
reactive dyes.
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Table 2: Efficiency of Various Treatment Methods for Reactive Dyes

Treatment Method Target Dye(s) Efficiency Reference(s)
) ) Up to 100% color
Coagulation (PAC) Reactive Dyes
removal

Adsorption (Banana ) ~90% removal in 5

] Reactive Dyes )
Fiber) mins

) ) ) >95% decolorization
Biodegradation Reactive Red 120 [2]

by C. vulgaris

) Often achieves
AOPs (Photo-Fenton) Reactive Dyes
complete dye removal

Experimental Protocols

Protocol for Acute Immobilization Test with Daphnia
magna**

This protocol is based on OECD Guideline 202 for the determination of acute toxicity to
daphnids.

e Test Organism:Daphnia magna neonates (<24 hours old).

o Test Substance: A stock solution of Reactive Red 35 is prepared in reconstituted hard water.
A series of test concentrations (e.g., 1, 2.5, 5, 10, 25 mg/L) and a control (reconstituted water
only) are prepared by serial dilution.

e Test Conditions:

[¢]

Vessels: 100 mL glass beakers.

[e]

Volume: 50 mL per beaker.

o

Replicates: At least four replicates per concentration and control.

[¢]

Organisms: 5 daphnids per replicate.
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o Temperature: 20 + 2 °C.
o Light: 16-hour light / 8-hour dark cycle.

o Feeding: Daphnids are not fed during the test.

e Procedure: a. Add 50 mL of the respective test solution or control water to each beaker. b.
Randomly introduce 5 neonates into each beaker. c. Incubate the beakers under the
specified conditions for 48 hours.

» Observation: Record the number of immobile daphnids in each replicate at 24 and 48 hours.
Immobility is defined as the lack of movement for 15 seconds after gentle agitation.

o Data Analysis: Use statistical methods (e.g., Probit analysis) to calculate the ECso value and
its 95% confidence limits.

Protocol for Photocatalytic Degradation of Reactive Red
35

This protocol describes a typical lab-scale experiment for evaluating the degradation of RR35
using a photocatalyst like TiO2.

o Materials and Reagents:

o Reactive Red 35 stock solution (e.g., 100 mg/L).

[e]

Photocatalyst powder (e.g., Degussa P25 TiOz).

o

Photoreactor equipped with a UV lamp (e.g., 300 W Osram Vitalux).[3]

(¢]

Magnetic stirrer and quartz reaction vessel.

[¢]

Spectrophotometer.

e Procedure: a. Prepare a 100 mL solution of Reactive Red 35 at a known initial concentration
(e.g., 20 mg/L) in the quartz reactor. b. Add a specific amount of the photocatalyst (e.g., 0.5
g/L) to the solution. c. Stir the suspension in the dark for 30-60 minutes to ensure adsorption-
desorption equilibrium is reached between the dye and the catalyst surface. d. Take an initial
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sample (t=0) and centrifuge it to remove the catalyst particles. e. Turn on the UV lamp to
initiate the photocatalytic reaction. f. Withdraw aliquots (e.g., 5 mL) at regular time intervals
(e.g., 15, 30, 60, 90, 120 minutes). g. Immediately centrifuge each aliquot to separate the
catalyst.

e Analysis: a. Measure the absorbance of the supernatant of each sample at the maximum
wavelength (A\_max) of Reactive Red 35 using the spectrophotometer. b. The degradation
efficiency (%) is calculated using the formula: Degradation (%) = [(Ao - At) / Ao] * 100 where
Ao is the initial absorbance and At is the absorbance at time t. c. (Optional) Analyze the
samples using High-Performance Liquid Chromatography (HPLC) to identify and quantify
degradation intermediates.

Visualized Pathways and Workflows

Increased Water Color Reduced Light Inhibited Photosynthesis Dissolved Oxygen
& Turbidity Penetration (Algae, Plants) Depletion
Textile Indust ‘Wastewater Effluent Direct Discharge ic il Direct Toxicity to
Y (containing RR35) (Inadequate Treatment) i ‘Aquatic Organisms

Increase: d Toxicity
Aromatic Amines & Mutagenicity

Anaerobic Degradation

Click to download full resolution via product page

Caption: Environmental impact pathway of Reactive Red 35 from industrial discharge to
ecological effects.
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Caption: Experimental workflow for evaluating the efficacy of a treatment method for Reactive
Red 35.
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Caption: Simplified pathway of microbial degradation of an azo dye like Reactive Red 35.

Conclusion

The presence of Reactive Red 35 in textile effluent represents a significant environmental
threat due to its persistence, aquatic toxicity, and the formation of harmful byproducts. While
physical methods can remove color, they do not destroy the dye molecule and create sludge
disposal issues. A more sustainable approach involves the degradation of the dye into non-
toxic components. Advanced Oxidation Processes offer rapid and effective degradation but can
be energy-intensive. Biological methods, particularly sequential anaerobic-aerobic systems,
present a cost-effective and environmentally friendly alternative for the complete mineralization
of Reactive Red 35. Further research should focus on optimizing hybrid treatment systems and
exploring novel, highly efficient microbial strains and catalysts to effectively mitigate the
environmental impact of this and other recalcitrant azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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